Cas no 13534-77-5 (5-phenylpyrazine-2-carboxylic acid)

• Product Name: 5-phenylpyrazine-2-carboxylic acid
• CAS No: 13534-77-5
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 1238260
• PubChem ID: 13317179
• Update Time: 2025-11-02

5-phenylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 5-phenyl-
• 5-phenylpyrazine-2-carboxylic acid
• SCHEMBL2929188
• EN300-192197
• A1-20924
• DTXSID70536609
• CHEMBL5222814
• 13534-77-5

• Inchi： 1S/C11H8N2O2/c14-11(15)10-7-12-9(6-13-10)8-4-2-1-3-5-8/h1-7H,(H,14,15)
• InChI Key： NVWQQCIAIZSEQK-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=N1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 200.05864
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-phenylpyrazine-2-carboxylic acid

Research Brief on 5-Phenylpyrazine-2-Carboxylic Acid (CAS: 13534-77-5): Recent Advances and Applications

5-Phenylpyrazine-2-carboxylic acid (CAS: 13534-77-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key scaffold in the synthesis of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and metabolic disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and emerging applications in medicine.

One of the most notable advancements in the study of 5-phenylpyrazine-2-carboxylic acid is its role as a building block for the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 5-phenylpyrazine-2-carboxylic acid derivatives that showed promising efficacy in inhibiting the proliferation of cancer cells in vitro and in vivo. The study emphasized the compound's ability to modulate key signaling pathways involved in tumor growth and metastasis.

In addition to its applications in oncology, 5-phenylpyrazine-2-carboxylic acid has also been explored as a potential antimicrobial agent. A recent study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's activity against drug-resistant bacterial strains. The researchers found that certain derivatives of 5-phenylpyrazine-2-carboxylic acid exhibited broad-spectrum antibacterial activity, with minimal cytotoxicity to mammalian cells. These findings suggest that this compound could serve as a promising lead for the development of new antibiotics to combat the growing threat of antimicrobial resistance.

Another area of interest is the compound's potential in metabolic disorder therapeutics. A 2022 study in the European Journal of Medicinal Chemistry explored the use of 5-phenylpyrazine-2-carboxylic acid derivatives as modulators of glucose metabolism. The researchers identified several derivatives that enhanced insulin sensitivity and glucose uptake in cell-based assays, indicating their potential utility in the treatment of type 2 diabetes. The study also highlighted the compound's favorable pharmacokinetic properties, which could facilitate its transition into preclinical development.

From a chemical perspective, 5-phenylpyrazine-2-carboxylic acid offers several advantages, including its relatively simple synthesis and the ability to undergo various modifications to enhance its biological activity. Recent advancements in synthetic methodologies have enabled the efficient production of diverse derivatives, allowing researchers to explore structure-activity relationships and optimize the compound's therapeutic potential. For example, a 2023 study in Organic & Biomolecular Chemistry described a novel one-pot synthesis route for 5-phenylpyrazine-2-carboxylic acid derivatives, which significantly improved yield and purity compared to traditional methods.

In conclusion, 5-phenylpyrazine-2-carboxylic acid (CAS: 13534-77-5) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, including oncology, infectious diseases, and metabolic disorders, with recent studies highlighting its potential as a kinase inhibitor, antimicrobial agent, and glucose metabolism modulator. Continued research into its derivatives and mechanisms of action is expected to yield further insights and pave the way for the development of novel therapeutics. As the field progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to fully realize the compound's potential.